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Compound of Interest

Compound Name: Alloferon

CAS No.: 347884-61-1

Cat. No.: B8821198

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Alloferon, an

immunomodulatory peptide, in preclinical murine cancer models. The information compiled

from various studies highlights its anti-tumor efficacy, mechanism of action, and includes

detailed protocols for its application and the evaluation of its effects.

Introduction
Alloferon is a peptide that has demonstrated anti-tumor activities in various murine cancer

models.[1][2] Its primary mechanism of action involves the stimulation of the host's innate

immune system, particularly the activation of Natural Killer (NK) cells.[1][3] Activated NK cells

exhibit enhanced cytotoxicity towards tumor cells through the increased secretion of perforin

and granzyme B, leading to apoptosis of cancer cells.[1][3] Furthermore, Alloferon treatment

has been shown to augment the production of key cytokines such as Interferon-gamma (IFN-γ)

and Tumor Necrosis Factor-alpha (TNF-α), which play crucial roles in the anti-tumor immune

response.[1] Beyond its immunomodulatory effects, Alloferon has also been found to influence
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tumor cell metabolism by downregulating the expression of the glutamine transporter SLC6A14

in pancreatic cancer models.[4][5]

These notes are intended to serve as a guide for researchers designing and conducting

preclinical studies to evaluate the therapeutic potential of Alloferon in oncology.

Quantitative Data Summary
The following tables summarize the quantitative data from key studies on Alloferon's efficacy

in murine cancer models.

Table 1: Effect of Alloferon on Tumor Growth and Survival in P388 Murine Leukemia Model

Treatment
Group

Dosing
Regimen

Tumor Volume
Reduction (%)

Increase in
Lifespan (%)

Reference

Alloferon-1

Monotherapy

25 µ g/mouse ,

intraperitoneally,

three times a

week

Moderate

tumoristatic and

tumoricidal

activities

Comparable to

low-dose

chemotherapy

[2][6]

Alloferon-1 +

Chemotherapy

(Cyclophosphami

de, Doxorubicin,

Vincristine)

Alloferon-1: 25 µ

g/mouse ;

Chemotherapy:

Standard low

dose

Significantly

exceeded

individual

treatments

Significantly

exceeded

individual

treatments

[2]

Allostatine

Monotherapy

(naïve animals)

25 µ g/mouse ,

intraperitoneally,

on days 1, 13,

and 22

Prevailed over

Alloferon-1 effect
Not specified [6]

Allostatine +

Vaccination

(vaccinated

animals)

25 µ g/mouse ,

intraperitoneally,

on days 1, 13,

and 22

65% tumoristatic

effect, 30%

complete cure

Not specified [6][7]

Table 2: Effect of Alloferon on Tumor Growth in HCT116 Human Colorectal Carcinoma

Xenograft Model
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Treatment
Group

Dosing
Regimen

Endpoint
Tumor Volume
(mm³)

Tumor Growth
Inhibition (%)

Reference

Control (PBS)
Intraperitoneally,

daily for 4 weeks
~1200 - [8]

Alloferon

50 µ g/mouse ,

intraperitoneally,

daily for 4 weeks

Completely

suppressed
~100 [8]

Experimental Protocols
Murine P388 Leukemia Model
Objective: To evaluate the anti-tumor efficacy of Alloferon in a syngeneic murine leukemia

model.

Materials:

DBA/2 mice (female, 6-8 weeks old)

P388 murine leukemia cells

Alloferon-1 (or Allostatine)

Sterile Phosphate-Buffered Saline (PBS) or HEPES buffer

Chemotherapy agents (optional): Cyclophosphamide, Doxorubicin, Vincristine

Syringes and needles (27-30 gauge)

Calipers

Protocol:

Cell Culture: Culture P388 leukemia cells in appropriate media and conditions as per cell line

supplier's recommendations.
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Tumor Cell Inoculation:

Harvest P388 cells and resuspend in sterile PBS or HEPES buffer at a concentration of 1

x 10^7 cells/mL.

Subcutaneously inject 100 µL of the cell suspension (1 x 10^6 cells) into the flank of each

DBA/2 mouse.[9]

Alloferon Preparation and Administration:

Dissolve Alloferon-1 in sterile HEPES solution to a final concentration of 125 µg/mL.[6]

For monotherapy, administer 200 µL (25 µg) of the Alloferon-1 solution intraperitoneally

three times a week.[6]

For combination therapy, administer Alloferon-1 as above, in conjunction with a standard

low-dose chemotherapy regimen of cyclophosphamide, doxorubicin, and vincristine.[2]

Tumor Growth Monitoring:

Measure tumor dimensions (length and width) twice a week using calipers.[5][6]

Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.[5]

Monitor animal body weight and overall health status.

Endpoint:

Continue monitoring until tumors in the control group reach a predetermined size or for a

specified duration (e.g., 60 days).[6]

Record survival data for all groups.

Human HCT116 Colorectal Carcinoma Xenograft Model
Objective: To assess the anti-tumor effect of Alloferon on human colorectal cancer xenografts

in immunodeficient mice.

Materials:
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Nude mice (female, 6 weeks old)

HCT116 human colorectal carcinoma cells

Alloferon

Sterile PBS

Syringes and needles (27-30 gauge)

Calipers

Protocol:

Cell Culture: Maintain HCT116 cells in appropriate culture media and conditions.

Tumor Cell Inoculation:

Harvest and resuspend HCT116 cells in sterile PBS to a concentration of 5 x 10^6

cells/mL.

Subcutaneously inject 100 µL of the cell suspension (5 x 10^5 cells) into the flank of each

nude mouse.[8]

Alloferon Preparation and Administration:

Prepare a solution of Alloferon in sterile PBS.

Administer 50 µg of Alloferon per mouse via intraperitoneal injection daily for 4 weeks,

starting from the day of tumor inoculation.[8]

Tumor Growth Monitoring:

Measure tumor volume every other day using calipers.[8]

Monitor animal body weight and health.

Endpoint:
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Continue the experiment for the duration of the treatment (4 weeks) or until tumors in the

control group reach the ethical endpoint.[8]

NK Cell Cytotoxicity Assay (LDH Release Assay)
Objective: To measure the cytotoxic activity of NK cells isolated from Alloferon-treated mice.

Materials:

Splenocytes from treated and control mice (effector cells)

YAC-1 or K562 cells (target cells)

RPMI-1640 medium with 10% FBS

LDH cytotoxicity assay kit

96-well round-bottom plates

Centrifuge

Protocol:

Effector Cell Preparation:

Isolate splenocytes from mice treated with Alloferon or control vehicle.

Wash and resuspend splenocytes in RPMI-1640 medium.

Target Cell Preparation:

Culture and harvest target cells (e.g., YAC-1).

Wash and resuspend target cells in RPMI-1640 medium at a concentration of 1 x 10^5

cells/mL.

Assay Setup:

Plate 100 µL of target cell suspension into a 96-well round-bottom plate.
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Add 100 µL of effector cell suspension at various effector-to-target (E:T) ratios (e.g., 25:1,

50:1, 100:1).

Include control wells for spontaneous release (target cells only) and maximum release

(target cells with lysis buffer).

Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 4-6 hours.

LDH Measurement:

Centrifuge the plate at 250 x g for 5 minutes.

Transfer 50-100 µL of supernatant from each well to a new flat-bottom 96-well plate.

Add the LDH substrate solution from the kit and incubate according to the manufacturer's

instructions.[4]

Measure the absorbance at the recommended wavelength using a microplate reader.

Calculation: Calculate the percentage of specific cytotoxicity using the formula provided in

the LDH assay kit manual.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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